![molecular formula C30H24O6 B8252662 5'-(4-Formyl-3-methoxyphenyl)-3,3''-dimethoxy-[1,1':3',1''-terphenyl]-4,4''-dicarbaldehyde](/img/structure/B8252662.png)
5'-(4-Formyl-3-methoxyphenyl)-3,3''-dimethoxy-[1,1':3',1''-terphenyl]-4,4''-dicarbaldehyde
Overview
Description
5'-(4-Formyl-3-methoxyphenyl)-3,3''-dimethoxy-[1,1':3',1''-terphenyl]-4,4''-dicarbaldehyde is a useful research compound. Its molecular formula is C30H24O6 and its molecular weight is 480.5 g/mol. The purity is usually 95%.
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Scientific Research Applications
Molecular Structure and Reactivity
- Nucleophile-electrophile interactions in certain naphthaldehydes, including compounds with similar structural features to the specified chemical, have been studied. These interactions are significant in understanding the molecular structure and reactivity of such compounds (Gallucci, Hart, & Young, 1998).
Reaction Mechanisms and Synthesis
- Research on similar aldehyde compounds has explored various synthetic pathways and reaction mechanisms. For instance, the synthesis and reactions of dimethoxy- and diphenoxy-diphenyl-λ5-phosphorin-4-carbaldehydes have been detailed, providing insights into possible synthetic methods for related compounds (Dimroth, Pohl, & Wichmann, 1979).
X-Ray Structure Analysis
- X-ray structure analysis of trimethoxybenzaldehyde derivatives, which are structurally related to the specified chemical, has been conducted. This analysis helps in understanding the conformational aspects of similar complex molecules (Krygowski et al., 2001).
Novel Synthetic Routes
- Studies have identified novel synthetic routes to aromatic aldehydes using compounds structurally similar to the one , highlighting potential pathways for its synthesis and modification (Bagno, Kantlehner, & Saielli, 2008).
Material Science Applications
- The integration of related compounds into materials, such as silica composites, has been researched, suggesting potential applications in material science and nanotechnology (Kubo et al., 2005).
Intramolecular Reactions
- Research into intramolecular reactions, such as the Cannizzaro reaction of biphenyl dicarbaldehydes, offers insights into the reactivity and potential transformations of similar complex aldehydes (Abbaszadeh & Bowden, 1990).
Photophysical Properties
- Studies on the photophysical properties of functionalized pyrenes, which are related to the mentioned chemical, can provide a basis for understanding its potential optical and electronic properties (Hu et al., 2013).
properties
IUPAC Name |
4-[3,5-bis(4-formyl-3-methoxyphenyl)phenyl]-2-methoxybenzaldehyde | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H24O6/c1-34-28-13-19(4-7-22(28)16-31)25-10-26(20-5-8-23(17-32)29(14-20)35-2)12-27(11-25)21-6-9-24(18-33)30(15-21)36-3/h4-18H,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PIYWRJDCNVCHHQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C2=CC(=CC(=C2)C3=CC(=C(C=C3)C=O)OC)C4=CC(=C(C=C4)C=O)OC)C=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H24O6 | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
480.5 g/mol | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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